Cas no 62626-40-8 (1,2,4-Oxadiazol-5(4H)-one, 3-methyl-4-propyl-)

• Product Name: 1,2,4-Oxadiazol-5(4H)-one, 3-methyl-4-propyl-
• CAS No: 62626-40-8
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 437478
• PubChem ID: 12317366
• Update Time: 2025-04-19

1,2,4-Oxadiazol-5(4H)-one, 3-methyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5(4H)-one, 3-methyl-4-propyl-
• 3-methyl-4-propyl-1,2,4-oxadiazol-5-one
• DTXSID70487869
• 62626-40-8

• Inchi： 1S/C6H10N2O2/c1-3-4-8-5(2)7-10-6(8)9/h3-4H2,1-2H3
• InChI Key： CAUUYXSRGUKHSV-UHFFFAOYSA-N
• SMILES： O1C(N(C(C)=N1)CCC)=O

Computed Properties

• Exact Mass: 142.0743
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• PSA: 41.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles